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Compound of Interest

Compound Name: Toxol

Cat. No.: B1195516 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

answers to frequently asked questions and troubleshooting advice for using Paclitaxel in

preclinical in vivo cancer models.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Paclitaxel?

Paclitaxel is a potent antineoplastic agent that functions as a mitotic inhibitor.[1] Its primary

mechanism involves promoting the assembly of microtubules from tubulin dimers and

stabilizing them to prevent depolymerization.[1] This interference disrupts the normal dynamic

reorganization of the microtubule network essential for mitosis, arresting the cell cycle at the

G2/M phase and ultimately leading to apoptotic cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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